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Compound of Interest

Compound Name:
3-(4-Methoxy-phenylamino)-

propionic acid

CAS No.: 178425-91-7

Cat. No.: B060343

Get Quote

Executive Summary & Molecule Profile
This technical guide details the synthesis of 3-(4-Methoxy-phenylamino)-propionic acid
(CAS: 5678-45-5), also known as

-(4-methoxyphenyl)-

-alanine. This molecule serves as a critical intermediate in the synthesis of

-lactams, peptidomimetics, and nitrogen-containing heterocycles used in pharmaceutical
development.

A common pitfall in the literature is confusing this target with 3-(4-methoxyphenyl)propionic acid

(a reduced cinnamic acid derivative). This guide focuses strictly on the nitrogen-linked

-amino acid derivative.
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Property Specification

CAS Number 5678-45-5

IUPAC Name 3-[(4-methoxyphenyl)amino]propanoic acid

Molecular Formula

Molecular Weight 195.22 g/mol

Melting Point 237–239 °C (Decomposition)

Solubility
Soluble in dilute alkali, hot ethanol; sparingly

soluble in water.[1]

Retrosynthetic Analysis & Strategy
To design a robust synthetic route, we must analyze the disconnection of the N–C(

) bond. The electron-rich nature of the p-anisidine (4-methoxyaniline) nucleophile dictates the
strategy.

Target Molecule
3-(4-Methoxy-phenylamino)-propionic acid

Nucleophile
p-Anisidine  Retro-Michael

Electrophile
Acrylic Acid / Acrylate Ester

N-C(beta) Disconnection

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection revealing the aza-Michael addition pathway.

Strategic Selection
Route A: Direct Addition to Acrylic Acid.

Pros: One-step atom economy.
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Cons: Acrylic acid is prone to thermal polymerization; requires strict temperature control

and inhibitors (e.g., MeHQ). Acid-base interaction between amine and carboxylic acid can

passivate the nucleophile (zwitterion formation).

Route B: Addition to Acrylate Ester (Recommended).

Pros: Methyl acrylate is more reactive to Michael addition than the acid salt; avoids

zwitterion passivation; cleaner product profile.

Cons: Requires a second hydrolysis step.

Verdict:Route B is the industry-preferred method for purity and reproducibility.

Detailed Synthetic Protocol (Route B: Ester-
Mediated Synthesis)
This protocol utilizes a water-assisted aza-Michael addition followed by saponification. This

"On-Water" chemistry exploits the hydrophobic effect to accelerate the reaction without toxic

organic solvents.

Phase 1: Aza-Michael Addition
Reaction:p-Anisidine + Methyl Acrylate

Methyl 3-(4-methoxyphenylamino)propionate

Reagents & Materials
p-Anisidine (1.0 eq, 12.3 g)

Methyl Acrylate (1.2 eq, 10.8 mL) – Caution: Lachrymator, potential polymerization.

Water (Distilled, 50 mL)

Catalyst: None (Water-promoted) or AcOH (5 mol%) if kinetics are slow.

Procedure
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Setup: Charge a 250 mL round-bottom flask with p-anisidine and water. The amine will not

fully dissolve initially.

Addition: Add methyl acrylate dropwise over 15 minutes at room temperature.

Reaction: Heat the suspension to 40–50 °C. Vigorous stirring is essential as the reaction

occurs at the organic-water interface.

Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The spot for p-anisidine (

) should disappear, replaced by the ester (

).

Completion: Typically complete within 4–6 hours. The product often separates as an oil or

heavy precipitate.

Isolation: Extract with Ethyl Acetate (3 x 50 mL). Dry organic layer over

and concentrate in vacuo to yield the crude ester (Intermediate A).

Phase 2: Hydrolysis (Saponification)
Reaction: Intermediate A + NaOH

Product (Sodium Salt)

Free Acid

Procedure
Dissolution: Dissolve the crude Intermediate A in Methanol (30 mL).

Saponification: Add 2M NaOH (aq) (2.0 eq).

Reflux: Heat to mild reflux (65 °C) for 2 hours.

Workup:

Evaporate methanol under reduced pressure.
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Dilute the aqueous residue with water (20 mL).

Critical Step (Neutralization): Cool to 0 °C in an ice bath. Dropwise add 2M HCl until pH

reaches 4–5 (Isoelectric point).

The product will precipitate as a white/off-white solid.

Purification: Filter the solid. Recrystallize from hot Ethanol/Water (1:1) to remove trace

aniline oligomers.

Process Workflow & Logic
The following diagram illustrates the decision-making process and critical control points (CCPs)

for the synthesis.
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Figure 2: Operational workflow for the synthesis of N-(4-methoxyphenyl)-beta-alanine.
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Troubleshooting & Optimization
Solvent Effects (The "On-Water" Phenomenon)
While toluene is a traditional solvent for Michael additions, using water significantly accelerates

the reaction for hydrophobic amines like p-anisidine. The transition state is stabilized by

hydrogen bonding at the phase boundary, often removing the need for Lewis acid catalysts.

Handling Acrylic Acid/Esters[2][3]
Polymerization: Acrylates can polymerize exothermically.[2] Ensure your starting material

contains a stabilizer (e.g., 10-50 ppm MeHQ). Do not distill the acrylate to remove the

inhibitor unless using immediately.

Regioselectivity: The amino group is the primary nucleophile. However, at high temperatures

(>100 °C), double addition (forming the tertiary amine) is possible. Keeping the temperature

<60 °C ensures mono-addition.

Characterization Data[2][3][5][6][7][8][9]
1H NMR (DMSO-d6):

12.1 (s, 1H, COOH), 6.7 (d, 2H, Ar-H), 6.5 (d, 2H, Ar-H), 5.2 (br s, 1H, NH), 3.65 (s, 3H,
OMe), 3.2 (t, 2H,

), 2.4 (t, 2H,

).

Appearance: White to off-white crystalline powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. youtube.com [youtube.com]

To cite this document: BenchChem. [Synthesis of 3-(4-Methoxy-phenylamino)-propionic Acid:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060343/docs#synthesis-of-3-4-methoxy-
phenylamino-propionic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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